(Z)-2-(4-bromobenzylidene)-6-(2-oxopropoxy)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-2-[(4-bromophenyl)methylidene]-6-(2-oxopropoxy)-1-benzofuran-3-one
• InChI: InChI=1S/C18H13BrO4/c1-11(20)10-22-14-6-7-15-16(9-14)23-17(18(15)21)8-12-2-4-13(19)5-3-12/h2-9H,10H2,1H3/b17-8-
• InChI Key: OJWZTHCZRAWGAL-IUXPMGMMSA-N
• Canonical SMILES: CC(=O)COC1=CC2=C(C=C1)C(=O)C(=CC3=CC=C(C=C3)Br)O2
• Isomeric SMILES: CC(=O)COC1=CC2=C(C=C1)C(=O)/C(=C/C3=CC=C(C=C3)Br)/O2
• Molecular Formula: C18H13BrO4
• Molecular Weight: 373.2 g/mol

Description

(Z)-2-(4-bromobenzylidene)-6-(2-oxopropoxy)benzofuran-3(2H)-one is a chemical compound that has gained significant interest in scientific research due to its potential applications in various fields. It is a synthetic compound that is widely used in medicinal chemistry and drug discovery.

Scientific Research Applications

Synthesis and Structural Analysis

• Research has shown innovative synthesis techniques and structural analyses of related benzofuran derivatives. For instance, compounds have been synthesized utilizing condensation reactions and characterized by spectral techniques and single crystal X-ray diffraction analysis. These studies provide insights into the molecular structure and intermolecular interactions which are crucial for the stability and reactivity of benzofuran compounds (Hema et al., 2020).

Antimicrobial and Anticancer Activities

• Benzofuran derivatives have been evaluated for their biological activities, including antimicrobial and anticancer properties. For example, aurone derivatives synthesized from benzofuranon-3-one derivatives were tested and showed varying degrees of anti-cancer activity against human tumor cell lines (Demirayak et al., 2015).

Antiviral Properties

• Studies have also explored the antiviral capabilities of benzofuran derivatives. New nucleoside analogues based on a methylenecyclopropane structure were synthesized and showed promising antiviral activity against a range of viruses (Qiu et al., 1998).

Photophysical and Photochemical Properties

• The photophysical and photochemical properties of benzofuran derivatives have been studied, indicating potential applications in photodynamic therapy. For example, a study on zinc(II) phthalocyanine substituted with benzofuran derivatives revealed its suitability as a photosensitizer due to its high singlet oxygen quantum yield and appropriate photodegradation quantum yield (Pişkin et al., 2020).

Flame Retardancy and Material Applications

• Benzofuran derivatives have been incorporated into materials to enhance flame retardancy. A study showed that phosphorus-containing epoxy resin, incorporating benzofuran derivatives, exhibited better flame retardance and thermal stability than traditional bromine-containing flame-retardant epoxy resin (Wang & Shieh, 1998).

Environmental Degradation Studies

• The degradation products of benzophenone-3, a compound related to benzofuran derivatives, in chlorinated seawater swimming pools were identified, highlighting the environmental impact and transformation products of such compounds when exposed to chlorine and bromine (Manasfi et al., 2015).